Cas no 824425-13-0 (2-Cyclopropene-1-carboxylic acid, 2-ethyl-1,3-diphenyl-)

2-Cyclopropene-1-carboxylic acid, 2-ethyl-1,3-diphenyl- structure
824425-13-0 structure
Product name:2-Cyclopropene-1-carboxylic acid, 2-ethyl-1,3-diphenyl-
CAS No:824425-13-0
MF:C18H16O2
MW:264.31844
CID:691062
PubChem ID:71418524

2-Cyclopropene-1-carboxylic acid, 2-ethyl-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopropene-1-carboxylic acid, 2-ethyl-1,3-diphenyl-
    • 2-ethyl-1,3-diphenylcycloprop-2-ene-1-carboxylic acid
    • DTXSID10837824
    • 824425-13-0
    • Inchi: InChI=1S/C18H16O2/c1-2-15-16(13-9-5-3-6-10-13)18(15,17(19)20)14-11-7-4-8-12-14/h3-12H,2H2,1H3,(H,19,20)
    • InChI Key: VKTCNAIBPLBPNQ-UHFFFAOYSA-N
    • SMILES: CCC1=C(C1(C2=CC=CC=C2)C(=O)O)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 264.115029749g/mol
  • Monoisotopic Mass: 264.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.3Ų

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